Cas no 1643854-33-4 (3,6-Dibromoisothiazolo[4,3-b]pyridine)

• Product Name: 3,6-Dibromoisothiazolo[4,3-b]pyridine
• CAS No: 1643854-33-4
• MF: C₆H₂Br₂N₂S
• MW: 293.966477870941
• CID: 5171331
• Update Time: 2025-11-07

3,6-Dibromoisothiazolo[4,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromoisothiazolo[4,3-b]pyridine

• Inchi： 1S/C6H2Br2N2S/c7-3-1-4-5(9-2-3)6(8)11-10-4/h1-2H
• InChI Key： XFINWAKFJGTYGZ-UHFFFAOYSA-N
• SMILES： C12=C(Br)SN=C1C=C(Br)C=N2

Additional information on 3,6-Dibromoisothiazolo[4,3-b]pyridine

Recent Advances in the Study of 3,6-Dibromoisothiazolo[4,3-b]pyridine (CAS: 1643854-33-4) in Chemical Biology and Pharmaceutical Research

3,6-Dibromoisothiazolo[4,3-b]pyridine (CAS: 1643854-33-4) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique isothiazolopyridine core and bromine substituents, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and materials science. Recent studies have focused on its synthesis, structural modifications, and biological activities, making it a subject of intense scientific investigation.

The synthesis of 3,6-Dibromoisothiazolo[4,3-b]pyridine has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry reported a novel one-pot synthesis approach that significantly improved yield and purity. This advancement is critical for facilitating further research and potential industrial applications. The study also highlighted the compound's stability under various conditions, which is essential for its utility in pharmaceutical formulations.

In terms of biological activity, 3,6-Dibromoisothiazolo[4,3-b]pyridine has demonstrated notable interactions with several protein targets. A recent Nature Chemical Biology article revealed that this compound acts as a potent inhibitor of certain kinases involved in inflammatory pathways. The study utilized X-ray crystallography to elucidate the binding mode of the compound, providing valuable insights for the design of next-generation kinase inhibitors. These findings suggest potential therapeutic applications in diseases such as rheumatoid arthritis and cancer.

Another area of interest is the compound's role in materials science. Researchers have explored its use as a building block for organic electronic materials due to its electron-deficient nature and ability to form stable charge-transfer complexes. A 2022 study in Advanced Materials demonstrated that derivatives of 3,6-Dibromoisothiazolo[4,3-b]pyridine exhibit excellent performance in organic light-emitting diodes (OLEDs), opening new avenues for optoelectronic applications.

Despite these promising developments, challenges remain. The compound's toxicity profile and pharmacokinetic properties require further investigation to ensure its suitability for clinical applications. Ongoing research aims to address these gaps, with several preclinical studies currently underway. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical solutions.

In conclusion, 3,6-Dibromoisothiazolo[4,3-b]pyridine (CAS: 1643854-33-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and materials applications underscore its potential across multiple disciplines. Future studies will likely focus on optimizing its properties and exploring new therapeutic and technological applications, making it a compound to watch in the coming years.